Cas no 63113-47-3 (1,2-Benzisothiazol-3(2H)-one, 2-(4-methylphenyl)-, 1,1-dioxide)

• Product Name: 1,2-Benzisothiazol-3(2H)-one, 2-(4-methylphenyl)-, 1,1-dioxide
• CAS No: 63113-47-3
• MF: C₁₄H₁₁NO₃S
• MW: 273.307042360306
• CID: 427189
• PubChem ID: 10978642
• Update Time: 2025-04-19

1,2-Benzisothiazol-3(2H)-one, 2-(4-methylphenyl)-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazol-3(2H)-one, 2-(4-methylphenyl)-, 1,1-dioxide
• 2-(4-methylphenyl)-1,1-dioxo-1,2-benzothiazol-3-one
• 63113-47-3
• DTXSID90450590

• Inchi： 1S/C14H11NO3S/c1-10-6-8-11(9-7-10)15-14(16)12-4-2-3-5-13(12)19(15,17)18/h2-9H,1H3
• InChI Key： DUFYHECNSAZARW-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(N1C1C=CC(C)=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 273.04603
• Monoisotopic Mass: 273.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 54.45